Cas no 23774-13-2 (1,4-Phenazinedione,2,3-dihydroxy-)

• Product Name: 1,4-Phenazinedione,2,3-dihydroxy-
• CAS No: 23774-13-2
• MF: C₁₂H₆N₂O₄
• MW: 242.187042713165
• CID: 264485
• PubChem ID: 32092
• Update Time: 2025-04-19

1,4-Phenazinedione,2,3-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Phenazinedione,2,3-dihydroxy-
• 2 3-DIHYDROXY-1 4-PHENAZINEDIONE
• 5,10-dihydrophenazine-1,2,3,4-tetrone
• 1,4-PHENAZINEDIONE,2,3-DIHYDROXY
• 2,3-Dihydroxy-1,4-phenazinequinone
• 2,3-Dihydroxy-phenazin-1,4-dion
• 2,3-dihydroxy-phenazine-1,4-dione
• 2,3-Dihydroxyphenazine-1,4-quinone
• 2,4-phenazinedione
• 2,4-phenazinequinone
• 2.3-Dihydroxy-phenazin-1.4-chinon
• 5-25-03-00374 (Beilstein Handbook Reference)
• DTXSID60946571
• BRN 0237377
• 1,4-PHENAZINEDIONE, 2,3-DIHYDROXY-
• 2,3-DIHYDROXYPHENAZINE-1,4-DIONE
• 2,3-Dihydroxy-1,4-phenazinedione
• SCHEMBL8463317
• ADXGUJPMVBJHFH-UHFFFAOYSA-N
• NSC111181
• 23774-13-2
• NSC 111181
• NSC-111181
• 5, 10-dihydrophenazine-1, 2, 3, 4-tetrone
• 23-DIHYDROXY-14-PHENAZINEDIONE
• UNII-F5J3YZR5HG
• AKOS024323374
• F5J3YZR5HG

• Inchi： 1S/C12H6N2O4/c15-9-7-8(10(16)12(18)11(9)17)14-6-4-2-1-3-5(6)13-7/h1-4,13-14H
• InChI Key： RKNYQLOSDNLISG-UHFFFAOYSA-N
• SMILES： O=C1C(C(C(C2=C1NC1C=CC=CC=1N2)=O)=O)=O

Computed Properties

• Exact Mass: 242.03300
• Monoisotopic Mass: 242.032757
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3
• XLogP3: 1.1

Experimental Properties

• Density: 1.64
• Boiling Point: 412.7°Cat760mmHg
• Flash Point: 180.7°C
• Refractive Index: 1.711
• PSA: 100.38000
• LogP: 1.33640